N'-(1H-indol-3-ylmethylene)-4-isobutylbenzenesulfonohydrazide

• IUPAC Name: N-[(E)-1H-indol-3-ylmethylideneamino]-4-(2-methylpropyl)benzenesulfonamide
• InChI: InChI=1S/C19H21N3O2S/c1-14(2)11-15-7-9-17(10-8-15)25(23,24)22-21-13-16-12-20-19-6-4-3-5-18(16)19/h3-10,12-14,20,22H,11H2,1-2H3/b21-13+
• InChI Key: PUXPXVAEVNEJRL-FYJGNVAPSA-N
• Canonical SMILES: CC(C)CC1=CC=C(C=C1)S(=O)(=O)NN=CC2=CNC3=CC=CC=C32
• Isomeric SMILES: CC(C)CC1=CC=C(C=C1)S(=O)(=O)N/N=C/C2=CNC3=CC=CC=C32
• Molecular Formula: C19H21N3O2S
• Molecular Weight: 355.5 g/mol

Description

N'-(1H-indol-3-ylmethylene)-4-isobutylbenzenesulfonohydrazide, commonly known as IBH, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. IBH is a hydrazide derivative of sulfonamide and is synthesized by reacting isobutylbenzenesulfonyl chloride with indole-3-carboxaldehyde and hydrazine hydrate.

Mechanism of Action

The mechanism of action of IBH is not fully understood, but studies suggest that it acts by inducing apoptosis, inhibiting cell proliferation, and suppressing angiogenesis. IBH has also been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression.
Biochemical and Physiological Effects:
IBH has been shown to induce apoptosis in cancer cells by activating caspase-dependent pathways. It also inhibits cell proliferation by inducing cell cycle arrest at the G1 phase. Additionally, IBH has been reported to possess neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells.

Advantages and Limitations for Lab Experiments

IBH has several advantages for use in laboratory experiments, including its high potency and selectivity towards cancer cells. However, its low solubility in water and poor pharmacokinetic properties limit its use in vivo.

Future Directions

Several future directions for research on IBH include the development of more efficient synthesis methods, the evaluation of its potential as a therapeutic agent for various diseases, and the investigation of its mechanism of action. Additionally, the use of IBH in combination with other chemotherapeutic agents may enhance its efficacy and reduce its limitations.

Synthesis Methods

The synthesis of IBH involves a multi-step process that requires the use of various reagents and solvents. The first step involves the reaction between isobutylbenzenesulfonyl chloride and indole-3-carboxaldehyde in the presence of a base such as triethylamine. This reaction yields an intermediate product that is further reacted with hydrazine hydrate to obtain IBH.

Scientific Research Applications

IBH has been extensively studied for its potential therapeutic applications in various fields such as cancer treatment, anti-inflammatory therapy, and neuroprotection. Several studies have reported that IBH exhibits potent anticancer activity against various cancer cell lines, including breast, lung, and colon cancer cells. Additionally, IBH has been shown to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines and reducing the expression of inflammatory markers.